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Compound of Interest

Compound Name: Regaloside E

Cat. No.: B15593504 Get Quote

Regaloside E, a phenylpropanoid glycoside, is a natural product of interest within the scientific

community, particularly for those engaged in natural product chemistry, pharmacology, and

drug development. This document provides a concise technical guide to the core molecular and

potential functional characteristics of Regaloside E, with a focus on its physicochemical

properties, plausible experimental methodologies for its study, and its biosynthetic context.

Core Molecular Data
The fundamental molecular attributes of Regaloside E are summarized below.

Property Value Source

Molecular Weight 458.41 [1]

Molecular Formula C20H26O12 [1]

Experimental Protocols
While specific experimental protocols for Regaloside E are not extensively detailed in publicly

available literature, methodologies for the isolation and characterization of analogous

phenylpropanoid glycosides, such as Regaloside A, B, and D, from the Lilium genus provide a

robust framework for its study.[2][3]

Isolation of Regaloside E from Lilium longiflorum
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A probable method for the isolation of Regaloside E from the bulbs of Lilium longiflorum would

involve the following steps:

Extraction: Dried and powdered bulbs of Lilium longiflorum are subjected to extraction with a

polar solvent, typically methanol or ethanol, at room temperature. This process is repeated

multiple times to ensure exhaustive extraction of the target compounds. The resulting

extracts are then combined and concentrated under reduced pressure to yield a crude

extract.

Fractionation: The crude extract is suspended in water and sequentially partitioned with

solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.

Phenylpropanoid glycosides like Regaloside E are expected to be enriched in the more

polar fractions, particularly the ethyl acetate and n-butanol fractions.

Chromatographic Purification: The enriched fraction is subjected to repeated column

chromatography for the purification of Regaloside E.

Silica Gel Column Chromatography: The fraction is loaded onto a silica gel column and

eluted with a gradient of chloroform and methanol. Fractions are collected and monitored

by thin-layer chromatography (TTC).

Octadecyl Silica (ODS) Gel Column Chromatography: Fractions containing the target

compound are further purified on an ODS column using a gradient of methanol and water.

High-Performance Liquid Chromatography (HPLC): Final purification is achieved using

preparative or semi-preparative HPLC, typically on a C18 column, with a mobile phase

consisting of a mixture of acetonitrile and water or methanol and water, often with a small

amount of acid (e.g., formic acid or trifluoroacetic acid) to improve peak shape.

Structure Elucidation
The chemical structure of the isolated Regaloside E is determined through a combination of

spectroscopic techniques:

Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to

determine the molecular weight and elemental composition of the compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are conducted to elucidate the detailed structure, including the

connectivity of atoms and the stereochemistry of the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups

present in the molecule.

Polarimetry: The optical rotation of the compound is measured to determine its chirality.

Biosynthetic and Signaling Pathways
Regaloside E belongs to the broad class of phenylpropanoids, which are synthesized in plants

from the amino acid phenylalanine. This biosynthetic pathway is a central route for the

production of a wide array of secondary metabolites.
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Figure 1. Simplified overview of the Phenylpropanoid Biosynthesis Pathway.

The biological activities of phenylpropanoid glycosides are diverse. While the specific signaling

pathways modulated by Regaloside E have yet to be fully elucidated, related compounds such

as Regaloside A and B have demonstrated anti-inflammatory effects. A plausible mechanism

for this activity involves the inhibition of pro-inflammatory mediators.
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Figure 2. Postulated Anti-Inflammatory Mechanism of Regaloside E.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15593504#regaloside-e-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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